Cas no 21913-34-8 ((7S)-6,7-dihydro-7-methyl-5H-Cyclopenta[c]pyridine-4-carboxylic acid)
21913-34-8 structure
Product Name:(7S)-6,7-dihydro-7-methyl-5H-Cyclopenta[c]pyridine-4-carboxylic acid
CAS No:21913-34-8
MF:C10H11NO2
MW:177.199842691422
CID:1109169
PubChem ID:12300213
Update Time:2025-04-20
(7S)-6,7-dihydro-7-methyl-5H-Cyclopenta[c]pyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (7S)-6,7-dihydro-7-methyl-5H-Cyclopenta[c]pyridine-4-carboxylic acid
- Plantagonine
- 21913-34-8
- CHEBI:178979
- Plantagonine, (-)-
- (S)-7-Methyl-6,7-dihydro-5H-cyclopenta(C)pyridine-4-carboxylic acid
- Q27290665
- (7S)-7-methyl-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carboxylic acid
- 5H-Cyclopenta(C)pyridine-4-carboxylic acid, 6,7-dihydro-7-methyl-, (S)-
- U47Y65RF6Q
- UNII-U47Y65RF6Q
- (-)-Plantagonine
- 5H-Cyclopenta(C)pyridine-4-carboxylic acid, 6,7-dihydro-7-methyl-, (7S)-
-
- Inchi: 1S/C10H11NO2/c1-6-2-3-7-8(6)4-11-5-9(7)10(12)13/h4-6H,2-3H2,1H3,(H,12,13)/t6-/m0/s1
- InChI Key: RLNQBGQGMYNOCX-LURJTMIESA-N
- SMILES: OC(C1=CN=CC2=C1CC[C@@H]2C)=O
Computed Properties
- Exact Mass: 177.078978594g/mol
- Monoisotopic Mass: 177.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 50.2Ų
(7S)-6,7-dihydro-7-methyl-5H-Cyclopenta[c]pyridine-4-carboxylic acid Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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